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Compound of Interest

Compound Name: BTC,tetrapotassiumsalt

Cat. No.: B1496604 Get Quote

High-Fidelity Quantification of Elevated Intracellular Calcium & Thallium Flux

Executive Summary
BTC Tetrapotassium Salt (Benzothiazole Coumarin) represents a specialized class of

ratiometric fluorescent indicators designed for environments where traditional dyes fail: high-

concentration calcium signaling and potassium channel permeation assays.

Unlike high-affinity indicators (e.g., Fura-2, Fluo-4) that saturate at resting or slightly elevated

calcium levels (~1 µM), BTC exhibits a low affinity (Kd ~7 µM). This property renders it the gold

standard for quantifying massive calcium release events—such as tetanic muscle contraction,

neuronal excitotoxicity, and calcium sparks—without "flatlining" due to saturation. Furthermore,

its unique sensitivity to Thallium (Tl+) allows it to serve as a surrogate marker for potassium

channel activity in high-throughput drug screening.

This guide details the physicochemical properties, mechanistic logic, and self-validating

calibration protocols for the cell-impermeant tetrapotassium salt form of BTC.

Chemical & Physical Specifications
The tetrapotassium salt form is cell-impermeant.[1] It is primarily used for:

In vitro calibration: Establishing the

and

values required to quantify signals from BTC-AM loaded cells.
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Microinjection/Patch Clamp: Direct loading into the cytoplasm via recording pipettes to avoid

compartmentalization artifacts associated with AM esters.

Property Specification

Chemical Name BTC, tetrapotassium salt

CAS Number 216453-54-2

Molecular Formula

Molecular Weight ~844.02 g/mol

Solubility
Water (> 10 mM); Insoluble in non-polar

solvents

Dissociation Constant (

)

~7 µM (Ca

)

Excitation Maxima

480 nm (Ca

-free)

401 nm (Ca

-bound)

Emission Maximum
~529 nm (Independent of Ca

)

Mechanism of Action
Ratiometric Calcium Sensing
BTC operates on an excitation-shift mechanism.[1][2][3][4] In the absence of calcium, the

indicator absorbs maximally at 480 nm. Upon chelating Ca

, the electron distribution changes, shifting the excitation peak to 401 nm.

Because the emission remains stable at 529 nm, the ratio of fluorescence intensity at these two

excitation wavelengths (
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) provides a readout of calcium concentration that is independent of dye concentration, cell
thickness, or photobleaching.

Thallium (Tl+) Sensitivity
BTC binds Thallium (

) with high affinity. Since

permeates potassium channels (e.g., hERG, Kv1.3) effectively, BTC fluorescence is used to
monitor K+ channel opening. The influx of

causes a fluorescence increase similar to Ca

binding.[3]

BTC (Unbound)
Ex: 480nm | Em: 529nm

BTC-Ca Complex
Ex: 401nm | Em: 529nm

 Chelation (Kd ~7µM)
Ratiometric Signal

(F401 / F480)

 Denominator Input

Calcium (Ca++)

 Numerator Input

Quantified [Ca++]i
(Non-saturating >10µM)

 Grynkiewicz Equation

Click to download full resolution via product page

Figure 1: The excitation-shift mechanism of BTC.[1][2] Note the inversion of excitation

efficiency upon calcium binding, enabling ratiometric calculation.

Experimental Protocol: In Situ Calibration
Objective: To determine the precise dissociation constant (

) and dynamic range (

) of BTC in your specific experimental buffer. This is the primary application of the
Tetrapotassium Salt.
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Context: Literature

values (7 µM) vary based on pH, temperature, and ionic strength. You must generate a
calibration curve using the salt form to accurately convert fluorescence ratios into molar
concentrations.

Materials
BTC Tetrapotassium Salt (Store at -20°C, desiccated).[5][6]

Calibration Buffer (Zero Ca): 10 mM K-MOPS (pH 7.2), 100 mM KCl, 10 mM EGTA.

Calibration Buffer (High Ca): 10 mM K-MOPS (pH 7.2), 100 mM KCl, 10 mM Ca-EGTA.

Spectrofluorometer or Imaging System.

Step-by-Step Methodology
1. Stock Preparation

Weigh 1 mg of BTC Tetrapotassium Salt.[1]

Dissolve in 1.18 mL of dH2O to create a 1 mM Stock Solution.

Note: Do not use DMSO. The salt is water-soluble.[2][7][4]

Stability:[2] Aliquot and freeze at -20°C. Stable for 6 months.

2. Reciprocal Dilution Series (The "Self-Validating" Method)
Instead of adding CaCl2 sequentially (which changes volume and pH), mix "Zero Ca" and

"High Ca" buffers to clamp free calcium levels precisely.

Solution A (Zero Free Ca): 10 mM EGTA (no added Ca).

Solution B (Saturated Ca): 10 mM Ca-EGTA (approx 39 µM free Ca).

Note: Ensure both solutions contain 1 µM BTC Salt (add 1 µL stock per mL of buffer).
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Calibration Point
Volume Sol. A (Zero
Ca)

Volume Sol. B
(High Ca)

Free [Ca2+]
(approx)

1 (R_min) 1000 µL 0 µL 0 µM

2 900 µL 100 µL ~0.05 µM

3 500 µL 500 µL ~0.50 µM

4 100 µL 900 µL ~5.0 µM

5 (R_max) 0 µL 1000 µL ~39 µM (Saturating)

3. Measurement & Calculation
Measure fluorescence at Ex 401 nm and Ex 480 nm (Em 529 nm) for each point.

Calculate Ratio

.

Plot

vs. Free

.

Fit the data to the Grynkiewicz equation to solve for your system's specific

.

Comparative Analysis: BTC vs. Common
Indicators[6][11]
The choice of BTC is driven by affinity.[8] Using Fura-2 for a calcium spark event is like

measuring the speed of a jet with a car speedometer—it will simply max out.
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Feature BTC Fura-2 Fluo-4

Affinity (

)
~7.0 µM (Low) ~0.14 µM (High) ~0.35 µM (High)

Primary Use
High [Ca], Neuronal

firing, Tl+ flux

Basal [Ca], Cytosolic

changes

High-throughput

Screening

Mode Ratiometric (Ex Shift) Ratiometric (Ex Shift)
Single Wavelength

(Intensity)

Excitation 401 / 480 nm (Visible) 340 / 380 nm (UV) 488 nm (Visible)

Dynamic Range Linear at 1–50 µM Saturated > 1 µM Saturated > 2 µM

Interference Sensitive to Zn Low Low

Critical Troubleshooting & Caveats
Zinc Interference: BTC has a high affinity for

. In tissues with labile zinc (e.g., hippocampal mossy fibers), use a zinc chelator (TPEN) to
verify that signals are calcium-derived.

pH Sensitivity: The

of BTC is slightly more pH-sensitive than Fura-2. Ensure your calibration buffers match the
intracellular pH (~7.2) of your target cells.

Loading Artifacts: When using the AM ester form, prolonged excitation can cause the dye to

convert to a calcium-insensitive species. When using the Tetrapotassium Salt in patch

pipettes, this is less of an issue, but minimize light exposure.

Spectral Overlap: The 401 nm excitation peak is close to the UV range. Ensure your optics

(objectives) transmit 400 nm light efficiently; otherwise, the "numerator" signal will be weak,

degrading the signal-to-noise ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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